Cas no 1361859-70-2 (3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl)

• Product Name: 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl
• CAS No: 1361859-70-2
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4996308
• Update Time: 2025-06-14

3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-11-5-9(4-10(16)7-11)8-2-3-12(14)13(15)6-8/h2-7H,1H3
• InChI Key： CHHKDZLXKBOGPE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl

Comprehensive Overview of 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl (CAS No. 1361859-70-2): Properties, Applications, and Industry Insights

3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl (CAS No. 1361859-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This biphenyl derivative combines halogenated and methoxy functional groups, making it a versatile intermediate for synthesizing complex molecules. The presence of dichloro, fluoro, and methoxy substituents enhances its reactivity and selectivity in cross-coupling reactions, a topic frequently searched by chemists exploring Suzuki-Miyaura coupling or palladium-catalyzed reactions.

In recent years, the demand for halogenated biphenyls like 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl has surged, driven by their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers often query "how to optimize synthesis of fluoro-methoxy biphenyls" or "applications of dichloro-substituted biphenyls in drug discovery," reflecting the compound's relevance. Its structural motif is particularly valuable in designing kinase inhibitors and herbicides, aligning with trends in precision medicine and sustainable agriculture.

The physicochemical properties of CAS No. 1361859-70-2—such as its moderate lipophilicity (LogP ~3.5) and molecular weight (285.1 g/mol)—make it suitable for drug-like molecule development. Analytical techniques like HPLC and NMR are commonly employed for purity assessment, a frequent search topic among quality control professionals. Notably, the meta-methoxy group in this compound influences its electronic distribution, a detail often explored in computational chemistry forums discussing QSAR modeling.

From an industrial perspective, 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl is synthesized via multi-step protocols involving Grignard reactions or Ullmann-type couplings. Manufacturers emphasize scalable processes to meet the needs of contract research organizations (CROs), a keyword cluster with high search volume. Environmental considerations also drive interest in "green synthesis of halogenated intermediates," with this compound serving as a case study for atom economy improvements.

Emerging applications include its use in liquid crystal materials for displays and organic electronics, sectors where "high-performance aromatic building blocks" are trending. Patent analyses reveal growing IP activity around methoxy-fluoro biphenyl derivatives, particularly in OLED technology. This aligns with market demands for energy-efficient materials, a hot topic in materials science communities.

Regulatory aspects of 1361859-70-2 are frequently queried, with REACH compliance and GMP-grade synthesis being key concerns. The compound's stability under standard storage conditions (recommended 2-8°C under inert atmosphere) makes it a practical choice for industrial applications. Safety data sheets highlight standard handling protocols comparable to other non-hazardous organics, addressing common user questions about workplace safety.

In conclusion, 3,4-Dichloro-5'-fluoro-3'-methoxy-biphenyl represents a critical scaffold at the intersection of multiple industries. Its optimization continues to inspire research publications on selective halogenation methods and directed ortho-metalation strategies. As synthetic methodologies advance, this compound's role in enabling next-generation therapeutics and advanced materials is expected to expand significantly.